Cas no 1609406-70-3 ([1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride)

[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride is a versatile heterocyclic compound featuring a cyclopropyl-substituted 1,2,4-oxadiazole core with an amine functional group. The hydrochloride salt enhances its stability and solubility, making it suitable for synthetic applications in medicinal chemistry and pharmaceutical research. The cyclopropyl moiety contributes to conformational rigidity, potentially improving binding affinity in target interactions. This compound serves as a valuable intermediate for the development of bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. Its well-defined structure and synthetic accessibility support its use in structure-activity relationship (SAR) studies. Handling requires standard precautions for amine hydrochlorides, including protection from moisture and controlled storage conditions.

[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride structure

1609406-70-3 structure

Product Name:[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride

CAS No:1609406-70-3

MF:C₇H₁₂ClN₃O

MW:189.642680168152

MDL:MFCD26959657

CID:4608679

Update Time:2025-05-22

[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- [1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride
- MDL： MFCD26959657
- Inchi： 1S/C7H11N3O.ClH/c1-4(8)7-9-6(10-11-7)5-2-3-5;/h4-5H,2-3,8H2,1H3;1H
- InChI Key： BGGCRXIBAYPCBL-UHFFFAOYSA-N
- SMILES： C(C1ON=C(C2CC2)N=1)(N)C.Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2

[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB267050-250 mg	1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride	1609406-70-3		250mg	€219.30	2023-04-26
abcr	AB267050-1 g	1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride	1609406-70-3		1g	€367.20	2023-04-26
abcr	AB267050-5 g	1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride	1609406-70-3		5g	€766.60	2022-06-11
eNovation Chemicals LLC	Y1258376-1g	[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride	1609406-70-3	95%	1g	$320	2024-06-06
eNovation Chemicals LLC	Y1258376-5g	[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride	1609406-70-3	95%	5g	$1230	2024-06-06
eNovation Chemicals LLC	Y1258376-1g	[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride	1609406-70-3	95%	1g	$320	2025-02-19
eNovation Chemicals LLC	Y1258376-5g	[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride	1609406-70-3	95%	5g	$1230	2025-02-19
abcr	AB267050-250mg	1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride; .	1609406-70-3		250mg	€204.20	2025-04-20
abcr	AB267050-1g	1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride; .	1609406-70-3		1g	€304.50	2025-04-20
abcr	AB267050-5g	1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride; .	1609406-70-3		5g	€1045.70	2025-04-20

[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride Related Literature

1. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
2. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
3. Excited state character of Cibalackrot-type compounds interpreted in terms of Hückel-aromaticity: a rationale for singlet fission chromophore design†

Weixuan Zeng,Ouissam El Bakouri,Henrik Ottosson Chem. Sci., 2021,12, 6159-6171
4. Emission and surface properties of main-chain type polybenzoxazine with pyridinyl moieties†

Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
5. Fe3O4/PEG-SO3H as a heterogeneous and magnetically-recyclable nanocatalyst for the oxidation of sulfides to sulfones or sulfoxides

Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761

Additional information on [1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride

[1-(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)ethyl]amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1609406-70-3, known as [1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The molecule consists of a cyclopropyl group attached to an oxadiazole ring, which is further connected to an ethylamine moiety. The hydrochloride salt form is commonly used in research and development due to its stability and solubility properties.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry. The oxadiazole ring is a heterocyclic structure that can impart various biological activities depending on its substitution pattern. In the case of [1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride, the cyclopropyl group introduces steric hindrance and enhances the molecule's stability. This makes it a promising candidate for exploring its potential as a therapeutic agent.

One of the key areas of research involving this compound is its role in enzyme inhibition. Scientists have investigated its ability to inhibit certain kinases and proteases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders. The ethylamine group plays a crucial role in binding to these enzymes, making the compound a valuable tool in drug discovery.

Moreover, the synthesis of [1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride has been optimized through various methodologies. Researchers have employed both traditional organic synthesis techniques and modern catalytic methods to achieve high yields and purity. These advancements have facilitated its use in preclinical studies and early-stage clinical trials.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution properties. Studies have shown that it can cross cellular membranes efficiently due to its lipophilic nature. However, further research is needed to fully understand its metabolism and excretion pathways in vivo.

Another intriguing aspect of this compound is its potential as a building block for more complex molecules. Its modular structure allows for easy functionalization, enabling chemists to explore a wide range of derivatives with diverse biological activities. This versatility underscores its importance in combinatorial chemistry and high-throughput screening campaigns.

Looking ahead, the future of [1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride lies in its continued exploration as a lead compound for drug development. With ongoing advancements in computational chemistry and artificial intelligence-driven drug design tools, researchers are poised to uncover new therapeutic applications for this molecule.

In conclusion, CAS No. 1609406-70-3 represents a significant advancement in organic chemistry with promising implications for medicine. Its unique structure, coupled with recent research findings, positions it as a key player in the quest for novel therapeutic agents.